4-(5-Bromopyridin-3-yl)pyrimidin-2-amine
Description
“4-(5-Bromopyridin-3-yl)pyrimidin-2-amine” is a chemical compound with the molecular formula C9H7BrN4 . It has a molecular weight of 251.08 g/mol . This compound is used as an intermediate during the synthesis of Nilotinib , a selective tyrosine kinase receptor inhibitor used in the therapy of chronic myelogenous leukemia .
Synthesis Analysis
The synthesis of “4-(5-Bromopyridin-3-yl)pyrimidin-2-amine” and its derivatives often involves the use of a palladium catalyst in a Buchwald-Hartwig amination . The procedure described could be widely employed for the preparation of new heterocyclic compounds .Molecular Structure Analysis
The molecular structure of “4-(5-Bromopyridin-3-yl)pyrimidin-2-amine” consists of a central pyrimidine ring with a bromopyridinyl group attached . The InChI Key for this compound is GQVAOWPHRZJSJS-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“4-(5-Bromopyridin-3-yl)pyrimidin-2-amine” is a white to off-white or brown solid . It has a molecular weight of 251.08 g/mol .Mechanism of Action
While the specific mechanism of action for “4-(5-Bromopyridin-3-yl)pyrimidin-2-amine” is not mentioned in the search results, it’s known that its derivative, Nilotinib, is a selective tyrosine kinase receptor inhibitor . This suggests that “4-(5-Bromopyridin-3-yl)pyrimidin-2-amine” may also interact with tyrosine kinase receptors.
properties
CAS RN |
913322-73-3 |
|---|---|
Product Name |
4-(5-Bromopyridin-3-yl)pyrimidin-2-amine |
Molecular Formula |
C9H7BrN4 |
Molecular Weight |
251.08 g/mol |
IUPAC Name |
4-(5-bromopyridin-3-yl)pyrimidin-2-amine |
InChI |
InChI=1S/C9H7BrN4/c10-7-3-6(4-12-5-7)8-1-2-13-9(11)14-8/h1-5H,(H2,11,13,14) |
InChI Key |
GQVAOWPHRZJSJS-UHFFFAOYSA-N |
SMILES |
C1=CN=C(N=C1C2=CC(=CN=C2)Br)N |
Canonical SMILES |
C1=CN=C(N=C1C2=CC(=CN=C2)Br)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1H-pyrrolo[3,2-b]pyridine-2-carbonitrile](/img/structure/B3195497.png)
![(S)-2-(2-Methylpyrrolidin-2-yl)-1H-benzo[d]imidazole-4-carboxamide dihydrochloride](/img/structure/B3195512.png)
